Cas no 1803941-55-0 (2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1803941-55-0
• MF: C₇H₃F₅INO₂
• MW: 355.000711679459
• CID: 4831313
• Update Time: 2025-06-24

2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F5INO2/c8-6(9)4-5(15)2(13)1-3(14-4)16-7(10,11)12/h1,6,15H
• InChI Key： VRXXTKIOMQURDH-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine

Introduction to 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1803941-55-0)

2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine, with the CAS number 1803941-55-0, is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, an iodine atom, and a trifluoromethoxy substituent, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable moiety in drug design. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets. The iodine atom, being a heavy halogen, can influence the lipophilicity and electronic properties of the molecule, potentially affecting its pharmacokinetic and pharmacodynamic profiles. The trifluoromethoxy substituent adds further complexity and can modulate the compound's binding affinity to specific receptors.

Recent research has highlighted the potential of 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is thought to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways.

In addition to its antiviral properties, 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective toxicity towards cancer cells, coupled with minimal cytotoxicity to normal cells, makes it an attractive candidate for further development in oncology.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the sequential introduction of the difluoromethyl, hydroxyl, iodine, and trifluoromethoxy groups onto the pyridine ring. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and directed functionalization strategies, have been employed to optimize the synthesis process.

The physicochemical properties of 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine have been extensively characterized using various analytical methods. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its molecular structure and conformation. These data are crucial for understanding the compound's behavior in biological systems and for guiding further medicinal chemistry efforts.

In terms of safety and toxicity, preliminary assessments have indicated that 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine exhibits a favorable safety profile at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive toxicological studies are necessary to fully evaluate its safety in humans. Ongoing research is focused on optimizing the compound's pharmacological properties while minimizing potential side effects.

The potential applications of 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine extend beyond antiviral and anticancer therapies. Its unique chemical structure makes it a valuable tool for probing biological processes and developing new therapeutic agents. For example, researchers are exploring its use as a probe molecule in biochemical assays to study enzyme function and receptor-ligand interactions.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1803941-55-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique combination of functional groups offers opportunities for further optimization and development in various fields of medicinal chemistry and drug discovery. Continued research will undoubtedly uncover new insights into its mechanisms of action and broaden its utility in addressing unmet medical needs.